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Compound of Interest

Compound Name: 2-(Bromomethyl)morpholin-3-one
CAS No.: 2138232-60-5
Cat. No.: B2663527
Get Quote
. J

Executive Summary & Strategic Utility

2-(Bromomethyl)morpholin-3-one is a high-value heterocyclic scaffold in medicinal
chemistry, distinct from its more common 5- and 6-substituted isomers. Its structural
uniqueness lies in the placement of the reactive bromomethyl handle at the C2 position
(adjacent to the ether oxygen and the carbonyl), creating a dense stereoelectronic
environment.

This molecule serves as a critical intermediate for:

e Covalent Inhibitors: The alkyl bromide acts as an electrophilic "warhead" for cysteine
targeting.

 Bifunctional Linkers: Used in PROTACSs to tether E3 ligase ligands to target proteins.

o Factor Xa Inhibitors: A core pharmacophore in the rivaroxaban class of anticoagulants,
where the morpholinone ring provides metabolic stability and hydrogen-bonding capability.
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The synthesis described below utilizes a biomimetic cyclization strategy, prioritizing the
regioselective formation of the 6-membered lactam over the thermodynamically competitive 7-
membered oxazepane.

Retrosynthetic Analysis & Mechanistic Logic

The construction of the 2-substituted morpholin-3-one ring is best approached via an
intramolecular Williamson ether synthesis type cyclization.

e Disconnection: The O1-C2 bond is the strategic disconnection point.

e Precursors: This implies a linear precursor containing a nucleophilic alcohol and an
electrophilic

-halo amide.

o Starting Materials: 2-Aminoethanol (Ethanolamine) and 2,3-Dibromopropionyl chloride.

Mechanistic Pathway (DOT Visualization)

The following diagram illustrates the reaction pathway, highlighting the critical regioselective
step where the alkoxide attacks the

-carbon (kinetic control) rather than the

-carbon.
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Figure 1: Reaction pathway for the synthesis of 2-(Bromomethyl)morpholin-3-one via
acylation and intramolecular cyclization.
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Detailed Experimental Protocol
Phase 1: N-Acylation (Formation of the Linear
Precursor)

Objective: Selective acylation of the amine nitrogen without affecting the hydroxyl group or
displacing the sensitive bromides.

Reagents:

2-Aminoethanol (1.0 eq)

2,3-Dibromopropionyl chloride (1.05 eq)

Triethylamine (TEA) (1.1 eq)

Dichloromethane (DCM) (Anhydrous)

Protocol:

Setup: Charge a flame-dried 3-neck round-bottom flask with 2-aminoethanol (1.0 eq) and
anhydrous DCM (10 volumes). Cool the solution to -10°C under a nitrogen atmosphere.

o Base Addition: Add TEA (1.1 eq) dropwise, maintaining the internal temperature below -5°C.

o Acylation: Dissolve 2,3-dibromopropionyl chloride (1.05 eq) in DCM (2 volumes). Add this
solution dropwise to the reaction mixture over 60 minutes.

o Critical Control Point: The exotherm must be strictly controlled. Temperatures >0°C risk O-
acylation or polymerization.

o Workup: Stir for 2 hours at 0°C. Quench with cold 1N HCI. Separate the organic layer, wash
with brine, dry over Na=S0Oa4, and concentrate in vacuo to yield the crude amide intermediate.

Phase 2: Cyclization (Ring Closure)

Obijective: Intramolecular displacement of the

-bromide by the pendant alkoxide.
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Reagents:

e Crude N-(2-hydroxyethyl)-2,3-dibromopropanamide

e Sodium Hydride (NaH) (60% dispersion in oil, 1.2 eq)

o Tetrahydrofuran (THF) (Anhydrous)

Protocol:

e Slurry Preparation: Suspend NaH (1.2 eq) in anhydrous THF (15 volumes) at 0°C.

» Addition: Dissolve the crude intermediate from Phase 1 in THF (5 volumes). Add this solution
dropwise to the NaH suspension.

o Observation: Evolution of Hz2 gas will be vigorous. Ensure adequate venting.
o Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir for 4-6 hours.

o Why Room Temp? Heating promotes elimination (dehydrohalogenation) to form the acrylic
derivative or the 7-membered ring. Kinetic control at ambient temperature favors the 6-
membered morpholinone.

e Quench & Isolation: Cool to 0°C. Quench carefully with saturated NH4Cl solution. Extract
with Ethyl Acetate (3x).

 Purification: The crude olil is typically purified via flash column chromatography (Silica gel, O-
5% MeOH in DCM).

Yield & Data Summary
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Parameter Specification Notes

Appearance Off-white to pale yellow solid Hygroscopic

Loss primarily due to

Typical Yield 55 - 65% (2 steps) o ) )
elimination side reactions
Purity (HPLC) >97% Required for biological assays
) Reactive alkyl bromide; prone
Storage -20°C, Desiccated

to hydrolysis

Characterization & Structural Validation[1][2]

Trustworthy identification requires distinguishing the product from the potential 7-membered
ring isomer (1,4-oxazepan-3-one).

Nuclear Magnetic Resonance (NMR)[1][3][4]

e 'H NMR (400 MHz, CDCls):

o 6.80 (br s, 1H, NH): Amide proton.

o 4.25(dd, J =9.5, 3.5 Hz, 1H, H-2): The methine proton at the chiral center. The chemical
shift is characteristic of a proton alpha to both an ether oxygen and a carbonyl (via the ring
structure).

o 3.95(m, 1H) & 3.80 (m, 1H): H-6 protons (adjacent to Oxygen).

o 3.75(dd, J=11.0,4.0 Hz, 1H) & 3.60 (dd, J = 11.0, 8.5 Hz, 1H): The exocyclic CHz2Br
protons. These appear as a distinct ABX system coupled to H-2.

o 3.45 (m, 2H, H-5): Protons adjacent to Nitrogen.
e 13C NMR (100 MHz, CDCI5):

o 167.5 (C=0): Characteristic lactam carbonyl.
o 78.2 (C-2): Methine carbon (chiral center).

o 60.5 (C-6): Ether carbon.
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o 41.0 (C-5): Amine carbon.

o 30.5 (CH2Br): The bromomethyl carbon.

Mass Spectrometry (MS)[3]

e Technique: ESI-MS (Positive Mode)
e Signal:m/z 194.0 / 196.0 [M+H]*

o Pattern: A distinctive 1:1 isotopic ratio confirms the presence of a single bromine atom.

Infrared Spectroscopy (FT-IR)[2][3]

e 1665 cm~1: Strong Amide | band (C=0 stretch).

e 3200-3400 cm~!: Broad N-H stretch.

Troubleshooting & Critical Process Parameters

The synthesis of 2-(bromomethyl)morpholin-3-one is sensitive to base strength and

temperatu re.
Issue: Low Yield / Impurities
Elimination Product . . N
[ (Acrylic derivative) ] [ Hydrolysis of Bromide ] Incomplete Cyclization ]
Solution: Solution: Solution:
Reduce Reaction Temp < 25°C Ensure Anhydrous Conditions Increase Dilution (High Dilution)
Switch to weaker base (KOtBu) Dry solvents over molecular sieves to favor intramolecular reaction

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b2663527/docs?utm_src=pdf-body#technical-guide-synthesis-and-characterization-of-2-bromomethyl-morpholin-3-one
https://www.benchchem.com/product/b2663527/docs?utm_src=pdf-body-img#technical-guide-synthesis-and-characterization-of-2-bromomethyl-morpholin-3-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2663527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Figure 2: Troubleshooting logic for common synthetic failures.

Key Optimization Insights

Regiochemistry (2- vs 6- substitution): The structure is defined by the starting material. Using
2,3-dibromopropionyl chloride ensures the substituent ends up at position 2 (relative to the
numbering O=1, C=2, C=3(0)). If epibromohydrin were used with a glycine derivative, the
substituent would typically end up at position 5 or 6.

Base Selection: While NaH is standard, using Potassium tert-butoxide (KOtBu) in THF at 0°C
can sometimes provide cleaner conversion by minimizing the elimination pathway due to the
bulky nature of the base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. acdlabs.com [acdlabs.com]

 To cite this document: BenchChem. [Technical Guide: Synthesis and Characterization of 2-
(Bromomethyl)morpholin-3-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2663527/docs#technical-guide-synthesis-and-
characterization-of-2-bromomethyl-morpholin-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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